Cas no 2680825-98-1 (8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid)

• Product Name: 8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid
• CAS No: 2680825-98-1
• MF: C₁₁H₁₄F₃NO₄
• MW: 281.228374004364
• CID: 5562804
• PubChem ID: 165906933
• Update Time: 2025-10-29

8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680825-98-1
• EN300-39918393
• EN300-28286096
• (2s,4s)-8-(2,2,2-trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid
• 8-(2,2,2-trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid
• 8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid

• Inchi： 1S/C11H14F3NO4/c12-11(13,14)9(18)15-7-1-2-19-10(5-7)3-6(4-10)8(16)17/h6-7H,1-5H2,(H,15,18)(H,16,17)
• InChI Key： WNEJYTGEECMKRV-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCOC2(C1)CC(C(=O)O)C2)=O)(F)F

Computed Properties

• Exact Mass: 281.08749241g/mol
• Monoisotopic Mass: 281.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Additional information on 8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid

Compound CAS No 2680825-98-1: 8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid

8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid is a complex organic compound with the CAS registry number 2680825-98-1. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the oxaspiro structure. The molecule features a trifluoroacetamido group attached at the 8-position and a carboxylic acid group at the 2-position of the spiro ring system.

The synthesis of 8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. The trifluoroacetamido group is introduced via a substitution reaction, while the spiro ring system is formed through a carefully controlled cyclization process. The presence of the trifluoromethyl group in the trifluoroacetamido moiety imparts unique electronic and steric properties to the molecule, making it suitable for various applications in medicinal chemistry and materials science.

Recent studies have highlighted the potential of CAS No 2680825-98-1 as a building block for drug development due to its ability to form stable amide bonds and its compatibility with various functional groups. Researchers have explored its use in designing bioactive molecules targeting specific protein-protein interactions (PPIs), which are critical in many pathological processes such as cancer and neurodegenerative diseases.

In addition to its role in medicinal chemistry, 8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid has shown promise in materials science applications. Its rigid spiro structure and electron-withdrawing groups make it an ideal candidate for designing advanced polymers with tailored mechanical and electronic properties. Recent advancements in polymer chemistry have demonstrated how such compounds can be integrated into polymeric networks to enhance their thermal stability and mechanical strength.

The compound's structure also lends itself well to click chemistry methodologies, enabling efficient conjugation with other functional molecules such as fluorophores or therapeutic agents. This versatility has made it a valuable tool in the development of bioconjugates for diagnostic and therapeutic applications.

From an environmental standpoint, researchers have investigated the biodegradation pathways of CAS No 2680825-98-1 under various conditions to assess its eco-friendliness and safety profile. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis of the amide bond and subsequent mineralization of the carbon skeleton.

In conclusion, 8-(2,2,2-Trifluoroacetamido)-5-oxaspiro[3.5]nonane-2-carboxylic acid (CAS No 2680825-98-1) is a versatile compound with diverse applications across multiple fields of chemistry and materials science. Its unique structural features and reactivity make it an invaluable asset for researchers aiming to develop innovative solutions in drug discovery and advanced materials.